Cas no 1005651-08-0 (2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)

2-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide is a specialized pyrazole-based hydrazide derivative with notable applications in agrochemical and pharmaceutical research. Its trifluoromethyl and chloro substituents enhance its reactivity and binding affinity, making it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features suggest potential utility in the development of herbicides, fungicides, or medicinal agents targeting specific enzymatic pathways. The hydrazide moiety further allows for versatile functionalization, enabling tailored modifications for diverse research or industrial purposes. This compound is suited for controlled experimental use, adhering to proper safety protocols due to its reactive functional groups.
2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide structure
1005651-08-0 structure
Product Name:2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
CAS No:1005651-08-0
MF:C8H10ClF3N4O
MW:270.639410495758
MDL:MFCD03419691
CID:3058817
PubChem ID:17024551
Update Time:2025-10-28

2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

    • <br>2-(4-Chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid hydrazi de
    • 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide
    • CS-0439636
    • STK312173
    • EN300-228413
    • BBL038509
    • 2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide
    • AKOS000308373
    • 1005651-08-0
    • 2-(4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanehydrazide
    • MDL: MFCD03419691
    • Inchi: 1S/C8H10ClF3N4O/c1-3-5(9)6(8(10,11)12)15-16(3)4(2)7(17)14-13/h4H,13H2,1-2H3,(H,14,17)
    • InChI Key: FDSLJLHXWFSGAA-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=NN(C=1C)C(C(NN)=O)C

Computed Properties

  • Exact Mass: 270.049523g/mol
  • Monoisotopic Mass: 270.049523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 270.64g/mol
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.9Ų

2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Pricemore >>

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